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Compound of Interest

Compound Name:
ethyl 3-(3,4-

dihydroxyphenyl)propanoate

Cat. No.: B1329750 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides a detailed protocol for the safe disposal of ethyl 3-(3,4-
dihydroxyphenyl)propanoate, a compound used in various research applications.

Disclaimer: No specific Safety Data Sheet (SDS) for ethyl 3-(3,4-
dihydroxyphenyl)propanoate (CAS No. 3967-57-5) was found. The following information is

based on the safety data of structurally similar compounds: 3-(3,4-dihydroxyphenyl)propanoic

acid and Caffeic Acid phenylethyl ester. It is imperative to conduct a site-specific risk

assessment before handling and disposal.

Hazard Profile and Safety Precautions
Based on analogous compounds, ethyl 3-(3,4-dihydroxyphenyl)propanoate is anticipated to

present similar hazards. The primary concerns are irritation to the skin and eyes, and potential

respiratory tract irritation.[1][2][3][4] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).
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Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.

Quantitative Hazard Data of Structurally Related
Compounds
The following table summarizes the hazard classifications for compounds structurally related to

ethyl 3-(3,4-dihydroxyphenyl)propanoate, providing a basis for risk assessment.

Hazard Statement Compound GHS Classification Source

Causes skin irritation

3-(3,4-

Dihydroxyphenyl)prop

anoic acid

Skin Irritation

(Category 2)
[1]

Causes serious eye

irritation

3-(3,4-

Dihydroxyphenyl)prop

anoic acid

Eye Irritation

(Category 2A)
[1]

May cause respiratory

irritation

3-(3,4-

Dihydroxyphenyl)prop

anoic acid

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory tract

irritation

[1]

Causes skin irritation
Caffeic Acid

phenylethyl ester

Skin Irritation

(Category 2)
[2][3]

Causes serious eye

irritation

Caffeic Acid

phenylethyl ester

Eye Irritation

(Category 2A)
[2][3]

May cause respiratory

irritation

Caffeic Acid

phenylethyl ester

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory tract

irritation

[2][3]
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The disposal of ethyl 3-(3,4-dihydroxyphenyl)propanoate should be managed by trained

personnel in a controlled laboratory environment.

Experimental Protocol for Disposal:

Waste Collection:

Collect waste ethyl 3-(3,4-dihydroxyphenyl)propanoate and any contaminated materials

(e.g., weighing paper, pipette tips) in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container should be made of a material compatible with the chemical.

Do not mix with other waste streams unless compatibility has been confirmed.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2]

Keep the container tightly closed when not in use.

Waste Manifesting and Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "Ethyl 3-
(3,4-dihydroxyphenyl)propanoate".

Include the approximate quantity of waste.

Follow your institution's specific requirements for waste manifesting.

Disposal:

Arrange for pick-up by a licensed hazardous waste disposal company.

Provide the disposal company with all available safety information, including the data from

related compounds.
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Disposal should be in accordance with all local, state, and federal regulations.[5]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ethyl 3-(3,4-dihydroxyphenyl)propanoate.
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Disposal Workflow for Ethyl 3-(3,4-dihydroxyphenyl)propanoate

Preparation

Collection & Storage

Final Disposal

Start: Waste Generation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Select Labeled, Compatible
Hazardous Waste Container

Collect Waste Chemical and
Contaminated Materials

Securely Seal Container

Store in Cool, Dry, Ventilated Area
Away from Incompatibles

Complete Hazardous Waste Manifest

Arrange for Licensed
Hazardous Waste Disposal

End: Waste Transferred to
Disposal Vendor

Click to download full resolution via product page

Caption: Disposal Workflow for Ethyl 3-(3,4-dihydroxyphenyl)propanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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